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Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797

For Researchers, Scientists, and Drug Development Professionals

Methiozolin is a selective, systemic herbicide demonstrating significant efficacy in the post-
emergent control of grassy weeds, particularly Annual bluegrass (Poa annua), in turfgrass
settings.[1][2][3][4] Its novel mode of action and selective nature make it a valuable tool for
weed management research and development.[5][6] This document provides detailed
application notes and protocols based on current scientific findings to guide experimental
design and application strategies.

Mechanism of Action

Methiozolin is classified as a Group 30 herbicide by the Weed Science Society of America,
acting as a tyrosine aminotransferase inhibitor.[1][2] This inhibition disrupts the biosynthesis of
plastoquinone and tocopherol.[7][8] More recent research also points to the inhibition of fatty
acid thioesterase (FAT) as a key component of its herbicidal activity, ultimately affecting cell
proliferation in meristematic tissues.[7][9] The primary route of uptake for post-emergent control
is through the roots, making soil availability crucial for its efficacy.[1][2][10][11][12]
Translocation from the roots is mainly acropetal.[8][12]
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Caption: Proposed mechanism of action for Methiozolin.

Application Recommendations

Optimal efficacy of Methiozolin as a post-emergent herbicide is achieved through careful
consideration of application timing, rates, and cultural practices.

Application Timing:

o Seasonal: Fall and spring applications are most effective, coinciding with active growth of
both the target weed and the turfgrass.[13] Applications should be avoided during periods of
heat stress or winter dormancy.[2][4]

o Growth Stage: Efficacy is generally higher on younger weeds. For Poa annua, GR50 values
(the concentration required to reduce growth by 50%) increase as the plant matures from the
two-leaf to the eight-leaf stage.[8]

Application Rates:

o Rates vary depending on the target weed, turfgrass species, and environmental conditions.
For Poa annua control in creeping bentgrass, rates between 500 to 1000 g ai ha~* have
shown good efficacy.[8][10][11][12]

e Sequential Applications: Multiple applications at 2- to 3-week intervals are generally more
effective than a single application.[1][2][10][11][12][13]
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Post-Application Irrigation:

e Irrigation with 0.1 to 0.2 inches (approximately 10mm) of water immediately following
application is critical to wash the herbicide off the foliage and into the root zone.[2][4][13]
This is especially important in dense turf to ensure soil uptake.[2]

Efficacy Data for Post-Emergent Control of Poa
annua

The following tables summarize the efficacy of Methiozolin for post-emergent control of Poa
annua from various field studies.

Table 1: Efficacy of Methiozolin on Sand- vs. Soil-Based Greens

Application Rate (g ai ha=*) Putting Green Type Poa annua Control (%)
500 Sand-based 57 - 64[10][11][12]

1000 Sand-based 70 - 72[10][11]

500 Soil-based 72 - 80[10][11][12]

1000 Soil-based 87 - 89[10][11]

Table 2: Efficacy of Single vs. Sequential Methiozolin Applications

Application Regime Putting Green Type Poa annua Control (%)
Single Application Sand-based Lower Efficacy

Sequential Applications Sand-based 70 - 79[10][11][12]

Single Application Soil-based Lower Efficacy
Sequential Applications Soil-based 85 - 92[10][11][12]

Table 3: Efficacy of Fall-Applied Methiozolin for Poa annua Control
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Application Rate (g ai ha=*) Application Timing Poa annua Control (%)
500 - 1000 Fall 80 - 100[8][12]
1 fl 0z/1000 ft? Late September (multi-year) Reduced efficacy
Late October/Early November
2 fl 0z/1000 ft2 ) Up to 100[14]
(multi-year)

Weed Control Spectrum

While highly effective against Poa annua, Methiozolin also demonstrates activity against other
grassy weeds.

o Crabgrass (Digitaria spp.): Methiozolin can provide control of crabgrass.[1] Smooth
crabgrass is generally more sensitive to post-emergent applications than goosegrass.[15]

o Goosegrass (Eleusine indica): Control of goosegrass with Methiozolin is variable.
Sequential applications are more effective than single applications, but achieving greater
than 80% control can be difficult.[15]

e Roughstalk Bluegrass (Poa trivialis): Methiozolin is registered for the control of roughstalk
bluegrass.[1][2]

Experimental Protocols

The following protocols are synthesized from methodologies reported in peer-reviewed
literature for evaluating the post-emergent efficacy of Methiozolin.

Protocol 1: Greenhouse Efficacy Trial for Poa annua Control

Objective: To determine the dose-response of Poa annua to post-emergent applications of
Methiozolin.

Materials:

e Poa annua seeds or established plants
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e Potting medium (e.g., sand, soil mix)

e Pots (e.g., 4-inch diameter)

e Methiozolin stock solution

o Spray chamber calibrated to deliver a known volume

e Greenhouse or growth chamber with controlled environmental conditions
Procedure:

e Plant Establishment: Grow Poa annua from seed or transplant established plugs into pots.
Allow plants to reach the desired growth stage (e.g., 2-4 leaf stage).

e Treatment Application:
o Prepare serial dilutions of Methiozolin from the stock solution.
o Apply treatments using a calibrated spray chamber to ensure uniform coverage.
o Include a non-treated control group.

o Post-Application Care:

o Immediately after application, irrigate pots with a known amount of water to wash the
herbicide into the root zone.

o Maintain plants in a greenhouse or growth chamber with optimal conditions for growth.
» Data Collection:

o Visually assess weed control at set intervals (e.g., 7, 14, 21, and 28 days after treatment)
using a 0 to 100% scale (0 = no control, 100 = complete death).

o At the conclusion of the experiment, harvest the above-ground biomass, dry it in an oven
at 70°C for 72 hours, and record the dry weight.

e Data Analysis:
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o Calculate the percent reduction in biomass compared to the non-treated control.

o Use regression analysis to determine the GR50 value.

Establish Poa annua
in pots

Apply Methiozolin treatments
in spray chamber

Irrigate immediately
post-application

Incubate in controlled
environment

Visually assess weed control
(e.g., weekly)

l

Harvest and measure
dry biomass

Analyze data and
calculate GR50
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Caption: Workflow for a greenhouse efficacy trial.
Protocol 2: Field Efficacy Trial on Golf Course Putting Greens

Objective: To evaluate the efficacy and turfgrass safety of post-emergent Methiozolin
applications under field conditions.

Materials:
» Established turfgrass area with a natural infestation of the target weed (e.g., Poa annua).
o Commercial formulation of Methiozolin.
o Backpack or ground boom sprayer calibrated for the desired application volume.
e Plot marking materials (e.g., stakes, flags).
o Data collection tools (e.g., quadrat, visual rating sheets).
Procedure:
o Site Selection and Plot Layout:
o Select a uniform area of turf with a consistent weed population.

o Establish a randomized complete block design with at least three replications. Plot sizes
are typically around 1.5 x 1.5 m.

e Pre-Treatment Assessment:
o Record the initial weed population density or percent cover in each plot.
o Assess initial turfgrass quality and color.

e Treatment Application:

o Apply Methiozolin treatments at the desired rates and timings using a calibrated sprayer.
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o Include a non-treated control and potentially a standard herbicide for comparison.

o Post-Application Irrigation:

o Apply approximately 10mm of irrigation immediately following the herbicide application.
[13]

o Data Collection:

o Visually assess percent weed control and turfgrass injury (phytotoxicity) at regular
intervals.

o Record turfgrass quality ratings.

o At the end of the trial, weed counts or percent cover can be re-evaluated.
o Data Analysis:

o Use analysis of variance (ANOVA) to determine treatment effects.

o Employ mean separation tests (e.g., Fisher's Protected LSD) to compare treatment
means.
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Caption: Workflow for a field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methiozolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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